Cas no 2229032-92-0 (4-amino-4-(dimethoxymethyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol
• CAS No: 2229032-92-0
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5960241
• PubChem ID: 165651803
• Update Time: 2025-11-05

4-amino-4-(dimethoxymethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol
• 2229032-92-0
• EN300-1736716

• Inchi： 1S/C9H19NO3/c1-12-8(13-2)9(10)5-3-7(11)4-6-9/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： JEQKFQUHDOZCGE-UHFFFAOYSA-N
• SMILES： OC1CCC(C(OC)OC)(CC1)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol

4-Amino-4-(Dimethoxymethyl)cyclohexan-1-ol: A Comprehensive Overview

4-Amino-4-(dimethoxymethyl)cyclohexan-1-ol, also known by its CAS number 2229032-92-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an amino group, a dimethoxymethyl group, and a hydroxyl group. The combination of these functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it more suitable for use in chiral drug development. Researchers have also explored alternative synthetic routes using microwave-assisted techniques, which have significantly reduced reaction times while maintaining product quality.

In terms of physical properties, 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been thoroughly investigated, with studies showing that it remains stable under neutral and mildly acidic conditions but undergoes degradation in strongly basic environments.

The applications of this compound are vast and continually expanding. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. For instance, recent studies have highlighted its role in the development of inhibitors targeting specific protein kinases involved in cancer progression. Additionally, its use as a building block in the construction of complex natural product analogs has opened new avenues for drug discovery.

In the agrochemical industry, 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol is employed as an intermediate in the synthesis of herbicides and insecticides. Its ability to form stable complexes with metal ions has also led to its application in catalysis, where it acts as a ligand to enhance the efficiency of transition metal-catalyzed reactions.

Recent research has focused on optimizing the properties of this compound for specific applications. For example, chemists have modified its structure to improve its bioavailability when used as a drug intermediate. These modifications include the introduction of additional functional groups or alterations to the stereochemistry to enhance solubility and absorption rates.

The environmental impact of synthesizing and using 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol has also come under scrutiny. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic life. Encouragingly, findings indicate that it degrades efficiently under aerobic conditions and poses minimal risk to non-target organisms when used responsibly.

In conclusion, 4-amino-4-(dimethoxymethyl)cyclohexan-1-ol is a multifaceted compound with immense potential across various chemical domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in driving scientific progress is expected to grow even further.